N1-(4-fluorophenyl)-N2-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)oxalamide

• IUPAC Name: N'-(4-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]oxamide
• InChI: InChI=1S/C15H19FN2O3S/c1-21-15(6-8-22-9-7-15)10-17-13(19)14(20)18-12-4-2-11(16)3-5-12/h2-5H,6-10H2,1H3,(H,17,19)(H,18,20)
• InChI Key: ZWJKBTBHIMGQOD-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNC(=O)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H19FN2O3S
• Molecular Weight: 326.4 g/mol

Description

N1-(4-fluorophenyl)-N2-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)oxalamide, also known as FMT, is a small molecule drug that has been extensively researched for its potential therapeutic applications. FMT belongs to the class of oxalamide compounds and has been studied for its anti-inflammatory and anti-tumor properties.

Scientific Research Applications

Compulsive Food Consumption and Binge Eating

Research on orexin receptors (OXRs) and their modulation by various antagonists reveals insights into compulsive food consumption behaviors. One study investigated the effects of specific OX1R and OX2R antagonists in a binge eating model in rats. The findings suggest a significant role of OX1R mechanisms in binge eating, indicating that selective antagonism at OX1R could offer a novel treatment approach for eating disorders with a compulsive component (Piccoli et al., 2012).

High-Performance Liquid Chromatography Applications

The development and application of high-performance liquid chromatography (HPLC) techniques for the detection and analysis of biologically important thiols provide another area of research application. One study utilized a specific fluorogenic labeling reagent for the HPLC of thiols, demonstrating its utility in the pharmaceutical analysis of compounds like L-cysteine and mesna (Gatti et al., 1990).

Met Kinase Superfamily Inhibitors

Research into selective Met kinase inhibitors has led to the development of compounds with potential therapeutic applications in cancer treatment. One study highlights the discovery of a selective and orally efficacious inhibitor of the Met kinase superfamily, showing promise in tumor stasis in preclinical models (Schroeder et al., 2009).

Herbicide Detection in Natural Water

Another study focused on the detection of herbicides and their degradates in natural water, demonstrating the environmental and analytical chemistry applications of novel chemical compounds. The research developed methods for isolating and detecting specific herbicides, contributing to environmental monitoring efforts (Zimmerman et al., 2002).

Novel Synthetic Methods and Compound Analysis

The synthesis and analysis of novel compounds with potential therapeutic applications is a broad area of research. Studies have explored synthetic methods and reactions of complex molecules, providing insights into their chemical properties and potential uses in drug development and other fields. For example, the synthesis of oxalamides and their structural analysis contribute to the understanding of these compounds' potential applications (Mamedov et al., 2016).